Cas no 6942-09-2 (Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester)

• Product Name: Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester
• CAS No: 6942-09-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 524754
• PubChem ID: 245446
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester
• NSC57407
• NSC-57407
• 6942-09-2

• Inchi： 1S/C11H16O3/c12-10-7-3-6-9(10)11(13)14-8-4-1-2-5-8/h8-9H,1-7H2
• InChI Key： RZRVIRJEPBNSPC-UHFFFAOYSA-N
• SMILES： O(C(C1C(CCC1)=O)=O)C1CCCC1

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 297.4°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.493
• PSA: 43.37
• LogP: 1.84140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds